5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid

• Molecular Formula: C13H8F3N3O4
• Molecular Weight: 327.21 g/mol
• IUPAC Name: 5-nitro-2-[3-(trifluoromethyl)anilino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8F3N3O4/c14-13(15,16)7-2-1-3-8(4-7)18-11-10(12(20)21)5-9(6-17-11)19(22)23/h1-6H,(H,17,18)(H,20,21)
• InChI Key: BUVJTBBWHAQFHP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC2=NC=C(C=C2C(=O)O)[N+](=O)[O-])C(F)(F)F
• Canonical SMILES: C1=CC(=CC(=C1)NC2=C(C=C(C=N2)[N+](=O)[O-])C(=O)O)C(F)(F)F

Description

5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid, also known as NTRX-07, is a novel small molecule that has shown potential in treating a variety of neurological disorders. This compound has been extensively studied for its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is widely distributed in the brain and is involved in a variety of cognitive and behavioral functions. By modulating the activity of this receptor, 5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid can enhance cognitive function and reduce inflammation in the brain.
Biochemical and Physiological Effects:
5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid has been shown to improve cognitive function in animal models of Alzheimer's disease, multiple sclerosis, and traumatic brain injury. It has also been shown to reduce inflammation in the brain and improve neuronal survival. These effects are thought to be mediated through the modulation of the α7 nAChR.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid is its specificity for the α7 nAChR. This allows for targeted modulation of this receptor without affecting other neurotransmitter systems. However, one limitation of using 5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid in lab experiments is its limited solubility in water, which can make dosing and administration challenging.

Future Directions

Several future directions for research on 5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid include further preclinical studies to investigate its potential therapeutic applications in other neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, clinical trials are needed to determine the safety and efficacy of 5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid in humans. Finally, further research is needed to optimize the synthesis and formulation of 5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid involves a series of chemical reactions starting with the reaction of 3-(trifluoromethyl)aniline with methyl 2-chloronicotinate. The resulting product is then subjected to a series of nitration and deprotection reactions to yield the final product, 5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid.

Scientific Research Applications

5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid has been extensively studied for its potential therapeutic applications in treating neurological disorders such as Alzheimer's disease, multiple sclerosis, and traumatic brain injury. Several preclinical studies have shown that 5-Nitro-2-[3-(trifluoromethyl)anilino]nicotinic acid can improve cognitive function and reduce inflammation in animal models of these diseases.